N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzenesulfonamide

• IUPAC Name: N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C18H20N2O4S/c1-3-20-17-10-5-14(12-13(17)4-11-18(20)21)19-25(22,23)16-8-6-15(24-2)7-9-16/h5-10,12,19H,3-4,11H2,1-2H3
• InChI Key: JXXFBTKMIFOLRS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzenesulfonamide, also known as ETS, is a small molecule inhibitor that has been extensively studied for its potential applications in cancer therapy. ETS is a member of the quinoline family of compounds and is known to inhibit the activity of several enzymes involved in cancer cell proliferation and survival.

Scientific Research Applications

Fluorescent Zinc Sensors

The synthesis and spectroscopic study of derivatives related to Zinquin ester, a specific fluorophore for Zn(II), involve compounds like N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzenesulfonamide. These compounds exhibit a shift in their ultraviolet/visible spectra upon the addition of Zn(II) to the solution, indicating their potential as fluorescent zinc sensors. The 4-methoxy compound forms a significantly more fluorescent complex than Zinquin ester, suggesting its superiority in fluorescent signaling upon binding with zinc ions (Kimber et al., 2003).

Antimicrobial Activity

Novel 4-{[(8-hydroxyquinolin-5-yl)methyl]amino}benzenesulfonamide derivatives and their oxinates have been synthesized and tested for antimicrobial activity. These compounds, including structures similar to N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzenesulfonamide, showed significantly higher antimicrobial activity compared to the parent 8-hydroxyquinoline and sulfonamide, indicating their potential use in developing new antimicrobial agents (Vanparia et al., 2010).

Antihypertensive and Diuretic Properties

Derivatives of quinazoline, closely related to tetrahydroquinoline compounds, have been synthesized and evaluated for their diuretic and antihypertensive activities. These studies suggest that compounds with structures similar to N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzenesulfonamide may have potential applications in treating hypertension and as diuretic agents, highlighting the diverse therapeutic potential of tetrahydroquinoline derivatives (Rahman et al., 2014).

C-H Bond Activation and Catalysis

Research into Rh(III)-catalyzed oxidative olefination using directed C-H bond activation has introduced methods that utilize derivatives of methoxybenzenesulfonamide for the selective formation of valuable products. This catalytic process, involving compounds structurally related to N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzenesulfonamide, demonstrates the utility of such compounds in synthetic chemistry and the development of new catalytic methods (Rakshit et al., 2011).